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Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748 Get Quote

This technical guide provides a detailed overview of the physicochemical properties of 4-Ethyl-
3-nitrobenzoic acid, a compound of interest for researchers, scientists, and professionals in

drug development. This document summarizes key molecular data in a structured format to

facilitate its use in research and synthesis applications.

Physicochemical Properties
4-Ethyl-3-nitrobenzoic acid is an organic building block utilized in chemical synthesis and

research.[1] Its structure, which includes a carboxylic acid and a nitro group on an ethyl-

substituted benzene ring, makes it a versatile intermediate for creating more complex

molecules, particularly in the development of pharmaceuticals and agrochemicals.[1]

Below is a summary of its key molecular and physical properties.
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Property Value Source

Molecular Formula C₉H₉NO₄ [1][2][3][4]

Molecular Weight 195.17 g/mol [1][2][3][4]

IUPAC Name 4-ethyl-3-nitrobenzoic acid [2]

CAS Number 103440-95-5 [1][2][3]

Melting Point 157.5-158.3 °C [1][5]

Boiling Point 336 °C [5]

Flash Point 148 °C [5]

Appearance Light yellow crystalline solid [5]

Solubility

Low solubility in water; soluble

in organic solvents like ethanol

and ether

[5]

Experimental Protocols and Visualization
Detailed experimental protocols and signaling pathway diagrams are beyond the scope of this

document. As a language model, I am unable to generate experimental methodologies or

create visualizations such as those using Graphviz. For detailed experimental procedures,

please refer to peer-reviewed scientific literature and established laboratory manuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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